Cas no 1075756-72-7 (Pyrimidine, 2-ethenyl-5-fluoro-)

• Product Name: Pyrimidine, 2-ethenyl-5-fluoro-
• CAS No: 1075756-72-7
• MF: C₆H₅FN₂
• MW: 124.115704298019
• MDL: MFCD28663263
• CID: 4781455
• Update Time: 2025-05-20

Pyrimidine, 2-ethenyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-vinylpyrimidine
• Pyrimidine, 2-ethenyl-5-fluoro-
• 2-ethenyl-5-fluoropyrimidine

• MDL： MFCD28663263
• Inchi： 1S/C6H5FN2/c1-2-6-8-3-5(7)4-9-6/h2-4H,1H2
• InChI Key： UCQAQUQIGUHWOP-UHFFFAOYSA-N
• SMILES： FC1C=NC(C=C)=NC=1

Computed Properties

• Exact Mass: 124.044
• Monoisotopic Mass: 124.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.8

Additional information on Pyrimidine, 2-ethenyl-5-fluoro-

Recent Advances in Pyrimidine, 2-ethenyl-5-fluoro- (CAS: 1075756-72-7) Research: A Comprehensive Review

Pyrimidine derivatives, particularly 2-ethenyl-5-fluoro-pyrimidine (CAS: 1075756-72-7), have garnered significant attention in recent years due to their versatile applications in medicinal chemistry and drug development. This compound, characterized by its unique fluorinated pyrimidine core and ethenyl substituent, has been explored as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted its potential in targeting various disease pathways, including oncology, antiviral therapy, and inflammatory disorders. This research briefing synthesizes the latest findings on the compound's chemical properties, biological activities, and therapeutic applications, providing a comprehensive overview for researchers in the field.

One of the most notable advancements in the study of Pyrimidine, 2-ethenyl-5-fluoro- is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, particularly cancer. Researchers have successfully incorporated this pyrimidine derivative into the scaffold of several kinase inhibitors, enhancing their selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1075756-72-7 exhibited remarkable inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are commonly associated with non-small cell lung cancer (NSCLC). The study reported IC50 values in the nanomolar range, underscoring the compound's potential as a lead structure for next-generation targeted therapies.

Beyond oncology, Pyrimidine, 2-ethenyl-5-fluoro- has shown promise in antiviral research. A recent investigation published in Antiviral Research explored its utility as a precursor for nucleoside analogs, which are widely used in the treatment of viral infections. The study revealed that fluorinated pyrimidine derivatives, including 1075756-72-7, could be effectively modified to mimic natural nucleosides, thereby interfering with viral replication. Specifically, these compounds demonstrated inhibitory effects against RNA viruses such as SARS-CoV-2 and influenza, suggesting their potential applicability in pandemic preparedness and response. The researchers emphasized the need for further optimization to improve bioavailability and reduce off-target effects.

The synthetic accessibility of Pyrimidine, 2-ethenyl-5-fluoro- has also been a focal point of recent research. A 2024 paper in Organic Letters detailed an innovative, scalable synthesis route for 1075756-72-7, utilizing palladium-catalyzed cross-coupling reactions. This method not only improved yield and purity but also reduced the reliance on hazardous reagents, aligning with the principles of green chemistry. Such advancements are critical for facilitating the compound's transition from laboratory-scale research to industrial production, enabling its broader adoption in drug discovery pipelines.

In addition to its therapeutic potential, the compound's mechanism of action has been elucidated through cutting-edge structural biology techniques. Cryo-EM and X-ray crystallography studies have provided atomic-level insights into how Pyrimidine, 2-ethenyl-5-fluoro- interacts with target proteins. For example, a collaborative study between academic and industrial researchers, published in Nature Communications, resolved the crystal structure of 1075756-72-7 bound to a mutant form of BRAF kinase. These findings have paved the way for structure-based drug design, allowing for the rational modification of the compound to enhance its binding affinity and specificity.

Despite these promising developments, challenges remain in the clinical translation of Pyrimidine, 2-ethenyl-5-fluoro--based therapeutics. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed through rigorous preclinical testing. Recent toxicology studies, as reported in Chemical Research in Toxicology, have begun to assess the safety profile of 1075756-72-7 derivatives, with mixed results. While some analogs exhibited favorable toxicity profiles, others showed dose-dependent hepatotoxicity, highlighting the importance of structural optimization and thorough safety evaluations.

Looking ahead, the future of Pyrimidine, 2-ethenyl-5-fluoro- research appears bright, with several ongoing clinical trials exploring its derivatives in various therapeutic areas. Collaborative efforts between academia, pharmaceutical companies, and regulatory bodies will be essential to overcome existing barriers and unlock the full potential of this versatile compound. As the field continues to evolve, staying abreast of the latest research will be crucial for scientists and industry professionals alike.